Cas no 27945-41-1 (2,6-Piperidinedione,4-[2-oxo-2-(2-oxocyclopentyl)ethyl]-)
27945-41-1 structure
Product Name:2,6-Piperidinedione,4-[2-oxo-2-(2-oxocyclopentyl)ethyl]-
CAS No:27945-41-1
MF:C12H15NO4
MW:237.251803636551
CID:268990
PubChem ID:270049
Update Time:2025-04-19
2,6-Piperidinedione,4-[2-oxo-2-(2-oxocyclopentyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Piperidinedione,4-[2-oxo-2-(2-oxocyclopentyl)ethyl]-
- 4-[2-oxo-2-(2-oxocyclopentyl)ethyl]piperidine-2,6-dione
- 4-[2-oxo-2-(2-oxo-cyclopentyl)-ethyl]-piperidine-2,6-dione
- AC1L6NRC
- AC1Q6LUV
- AG-J-27610
- AR-1F9663
- CTK4G0510
- NSC112142
- DTXSID80296848
- 27945-41-1
- NSC-112142
-
- Inchi: 1S/C12H15NO4/c14-9-3-1-2-8(9)10(15)4-7-5-11(16)13-12(17)6-7/h7-8H,1-6H2,(H,13,16,17)
- InChI Key: KWVVGNXOBNXFMU-UHFFFAOYSA-N
- SMILES: O=C(CC1CC(NC(C1)=O)=O)C1C(CCC1)=O
Computed Properties
- Exact Mass: 237.10015
- Monoisotopic Mass: 237.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- PSA: 80.31
- LogP: 0.69640
2,6-Piperidinedione,4-[2-oxo-2-(2-oxocyclopentyl)ethyl]- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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